![molecular formula C15H23ClN2O2 B1466514 N-{4-[2-(2-Piperidinyl)ethoxy]phenyl}acetamide hydrochloride CAS No. 879662-62-1](/img/structure/B1466514.png)
N-{4-[2-(2-Piperidinyl)ethoxy]phenyl}acetamide hydrochloride
Overview
Description
N-{4-[2-(2-Piperidinyl)ethoxy]phenyl}acetamide hydrochloride is a chemical compound with the molecular formula C15H23ClN2O2 . It has an average mass of 298.808 Da and a monoisotopic mass of 298.144806 Da .
Synthesis Analysis
The synthesis of this compound and similar piperidine derivatives has been a subject of interest in recent years . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not fully detailed in the search results. Its molecular weight is 298.808 g/mol . Other properties such as density, boiling point, melting point, and flash point are not available .Scientific Research Applications
Anxiolytic Properties
N-Phenyl-2-[1-[3-(2-pyridinylethynyl)benzoyl]-4-piperidine]acetamide and related derivatives have shown significant oral activity in the elevated plus maze, a model predictive of clinical efficacy for treating anxiety. These compounds have a modest affinity for neurokinin NK-1 and 2 receptors, which are associated with mood and emotion regulation (Kordik et al., 2006).
Metabolic Pathway Insights
Research on chloroacetamide herbicides and their metabolites, although not directly related to the chemical of interest, provides insights into the complex metabolic pathways and the role of human liver microsomes in metabolizing these compounds. The study indicates involvement of cytochrome P450 isoforms like CYP3A4 and CYP2B6 in human metabolism of related compounds (Coleman et al., 2000).
Antibacterial Potential
N-substituted acetamide derivatives with azinane and 1,3,4-oxadiazole cores have been synthesized and evaluated for their antibacterial potential. One specific compound showed significant inhibitory activity against various bacterial strains, indicating the potential of related structures in antibacterial treatments (Iqbal et al., 2017).
DNA and Protein Binding Studies
N-(4-hydroxy-3-(morpholino(phenyl)methyl)phenyl) acetamide and its derivatives were synthesized and studied for DNA-binding interactions, showing potential intercalation with calf thymus DNA. Similarly, these compounds exhibited strong binding abilities with Bovine Serum Albumin (BSA), suggesting potential biological interactions and therapeutic implications (Raj, 2020).
Cytotoxic Activities
New compounds isolated from the marine actinobacterium Streptomyces sp. showed cytotoxic activities, determined by their effects on the sperm and eggs of sea urchins. This highlights the potential of related structures in developing cytotoxic agents for therapeutic applications (Sobolevskaya et al., 2007).
properties
IUPAC Name |
N-[4-(2-piperidin-2-ylethoxy)phenyl]acetamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O2.ClH/c1-12(18)17-14-5-7-15(8-6-14)19-11-9-13-4-2-3-10-16-13;/h5-8,13,16H,2-4,9-11H2,1H3,(H,17,18);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VDDPPQQTVIVEQS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)OCCC2CCCCN2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.81 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
879662-62-1 |
Source
|
| Record name | Acetamide, N-[4-[2-(2-piperidinyl)ethoxy]phenyl]-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=879662-62-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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